![molecular formula C16H15NO4 B2438832 6-(6-Methoxypyridin-3-yl)-3,4-dihydro-2H-1,5-benzodioxepine-8-carbaldehyde CAS No. 1955548-26-1](/img/structure/B2438832.png)
6-(6-Methoxypyridin-3-yl)-3,4-dihydro-2H-1,5-benzodioxepine-8-carbaldehyde
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Overview
Description
The “6-Methoxypyridin-3-yl” is a common fragment in many organic compounds. It consists of a pyridine ring, which is a six-membered ring with two non-adjacent nitrogen atoms, substituted with a methoxy group at the 6th position .
Molecular Structure Analysis
The molecular structure of “6-Methoxypyridin-3-yl” compounds generally consists of a pyridine ring attached to a methoxy group. The exact structure of “6-(6-Methoxypyridin-3-yl)-3,4-dihydro-2H-1,5-benzodioxepine-8-carbaldehyde” would also include a 1,5-benzodioxepine ring and an aldehyde group .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound depend on its molecular structure. For “6-Methoxypyridin-3-yl” compounds, properties like molecular weight, purity, and physical form (e.g., liquid) can be determined .Scientific Research Applications
Antiproliferative Activities
- Cancer Research: Compounds related to benzodioxepine derivatives have been synthesized and shown to exhibit antiproliferative activities. For instance, certain benzodioxepin compounds demonstrated significant inhibition of MCF-7 breast cancer cell growth (Saniger et al., 2003).
Liquid Crystalline Behavior
- Material Science: Studies on similar compounds with methoxypyridine moieties have revealed their potential as liquid crystalline materials. These compounds, characterized by their specific molecular structures, exhibit distinct liquid crystalline phases, indicating their potential in material science applications (Ahipa et al., 2014).
Synthesis Methods
- Chemical Synthesis: Research has been conducted on efficient synthesis methods for compounds with methoxypyridine and benzodioxepine structures. These methods are crucial for producing these compounds for various research and industrial applications (Hirokawa et al., 2000).
Biological Properties
- Biological Activity: Studies have also been focused on the synthesis of related compounds and evaluating their biological activities. For example, certain derivatives have shown potential antibacterial and cytotoxic activities, indicating their applicability in biomedical research (Noviany et al., 2020).
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
6-(6-methoxypyridin-3-yl)-3,4-dihydro-2H-1,5-benzodioxepine-8-carbaldehyde |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15NO4/c1-19-15-4-3-12(9-17-15)13-7-11(10-18)8-14-16(13)21-6-2-5-20-14/h3-4,7-10H,2,5-6H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PWZWHKMIMNBOKQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NC=C(C=C1)C2=C3C(=CC(=C2)C=O)OCCCO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
285.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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